Cas no 2171617-89-1 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid
• CAS No: 2171617-89-1
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5999789
• PubChem ID: 165560367
• Update Time: 2025-05-20

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]butanoic acid
• EN300-1504744
• 2171617-89-1

• Inchi： 1S/C25H30N2O6/c1-4-27(16(2)13-23(28)29)24(30)22(15-32-3)26-25(31)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,4,13-15H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： HAEHXGWSUUETJS-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)C(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid

Introduction to 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic Acid (CAS No. 2171617-89-1)

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid, a compound with the CAS number 2171617-89-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the area of targeted therapy. The intricate structure of this molecule, characterized by its complex functional groups, makes it a subject of intense interest among researchers seeking novel pharmacophores for therapeutic intervention.

The molecular framework of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid incorporates several key features that contribute to its pharmacological significance. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position is particularly noteworthy, as Fmoc derivatives are commonly used in peptide synthesis and have been shown to enhance the stability and bioavailability of peptide-based drugs. Additionally, the ethyl and methoxy substituents on the nitrogen and oxygen atoms, respectively, contribute to the compound's solubility and metabolic profile, making it a promising candidate for further investigation.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that target specific biological pathways implicated in various diseases. The structure of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid suggests that it may interact with enzymes or receptors involved in critical cellular processes. For instance, the fluorenylmethoxycarbonyl moiety could serve as a scaffold for designing molecules that modulate enzyme activity or receptor binding affinity. This has implications for the treatment of conditions such as cancer, inflammation, and neurological disorders, where precise targeting is essential.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine atoms into drug candidates often leads to increased binding affinity and prolonged half-life, which are critical factors in drug development. In the context of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid, the presence of a fluorenylmethoxycarbonyl group not only enhances stability but also provides a platform for further derivatization. This flexibility allows chemists to explore various structural modifications aimed at optimizing biological activity.

The methoxypropanamidobutanoic acid backbone of this compound suggests potential applications in the development of protease inhibitors or kinase inhibitors, which are key targets in modern drug discovery. Proteases play a crucial role in numerous physiological processes, including protein turnover and signal transduction pathways. By designing molecules that selectively inhibit specific proteases, researchers can develop treatments for diseases such as cancer and autoimmune disorders. The structural features of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid make it a promising candidate for such applications.

In addition to its potential as an inhibitor, this compound may also serve as a building block for more complex drug candidates. The modular nature of its structure allows for easy modification at multiple sites, enabling researchers to fine-tune its pharmacological properties. This adaptability is particularly valuable in drug discovery pipelines, where iterative design and optimization are often necessary to achieve desired therapeutic effects. The use of computational methods such as molecular docking and virtual screening can further accelerate the process by identifying potential binding interactions between this compound and target proteins.

The synthesis of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) or transition-metal-catalyzed cross-coupling reactions may be employed to construct key functional groups efficiently. Despite these challenges, the potential therapeutic benefits make this compound an attractive target for synthetic efforts.

Evaluation of the pharmacokinetic properties of this compound is essential before it can be advanced into clinical trials. Parameters such as solubility, permeability, metabolic stability, and excretion must be carefully assessed to determine its suitability for therapeutic use. Preclinical studies using cell-based assays and animal models can provide valuable insights into its biological activity and safety profile. These studies will also help identify any potential side effects or toxicities associated with its use.

The development of new drugs is often a lengthy and costly process, but compounds like 3-N-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methoxypropanamidobutanoic acid offer hope for more efficient pathways to therapeutic innovation. By leveraging advances in chemical biology and computational chemistry, researchers can accelerate the discovery and optimization of novel drug candidates. The collaborative efforts between synthetic chemists, biologists, and clinicians are crucial in translating laboratory findings into tangible medical breakthroughs.

In conclusion, 3-N-propylthio]-N-(4-hydroxyphenyl)acetamide represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its complex structure and multifaceted functional groups make it a promising candidate for further investigation in drug discovery programs targeting various diseases including cancer inflammation neurological disorders among others by enhancing stability bioavailability modulating enzyme activity receptor binding affinity improving metabolic profiles while serving as versatile building block enabling fine-tuning pharmacological properties through computational methods molecular docking virtual screening synthetic techniques ensuring high yields purity advancing towards clinical trials translating laboratory findings tangible medical breakthroughs fostering collaborative efforts between synthetic chemists biologists clinicians accelerating innovation improving human health outcomes future medicine landscape。